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Compound of Interest

Compound Name: 5-Fluoro-2-iodobenzoic acid

Cat. No.: B1316771 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount for ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of 5-
Fluoro-2-iodobenzoic acid, a compound that requires careful management due to its

hazardous properties.

Hazard Profile and Safety Data
5-Fluoro-2-iodobenzoic acid is classified as a hazardous substance. It is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1]

Adherence to safety protocols is therefore critical.
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Property Data Reference

Molecular Formula C₇H₄FIO₂ [1](--INVALID-LINK--)

Molecular Weight 266.01 g/mol [1](--INVALID-LINK--)

Appearance Solid [1](--INVALID-LINK--)

Melting Point 145-149 °C [1](--INVALID-LINK--)

Signal Word Danger [1](--INVALID-LINK--)

Hazard Statements

H301 (Toxic if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[1](--INVALID-LINK--)

Storage Temperature
2-8°C, Keep in dark place,

sealed in dry
[2](--INVALID-LINK--)

Experimental Protocol: Disposal Procedure
The following protocol outlines the necessary steps for the safe disposal of 5-Fluoro-2-
iodobenzoic acid and its contaminated containers. This procedure should be carried out in a

designated and well-ventilated area, preferably within a fume hood.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure that the

following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[1]

Respiratory Protection: A NIOSH/MSHA approved respirator, such as a dust mask type N95

(US), is necessary, especially if dust is generated.[1]

Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[3]

2. Spill Management: In the event of a spill:
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Avoid breathing in dust.

Carefully sweep the solid material into a suitable, labeled container for disposal.[4][5]

Do not allow the chemical to enter drains or the environment.[4]

3. Waste Chemical Disposal:

Collection: Collect waste 5-Fluoro-2-iodobenzoic acid in a clearly labeled, sealed

container.

Disposal Route: The collected waste must be disposed of through an approved hazardous

waste disposal plant.[4][5] Do not attempt to dispose of this chemical in regular laboratory

trash or down the drain.

Regulations: Adhere to all local, state, and federal regulations regarding hazardous waste

disposal.

4. Contaminated Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected and treated as hazardous waste.

Properly rinsed containers can then be disposed of in accordance with institutional

guidelines, which may include recycling or disposal as non-hazardous waste.
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Caption: Disposal workflow for 5-Fluoro-2-iodobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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